Cas no 2172386-60-4 (4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)pentan-1-ol)
4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)pentan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)pentan-1-ol
- EN300-1275128
- 4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)pentan-1-ol
- 2172386-60-4
-
- Inchi: 1S/C12H23N3O3/c1-11(3-2-5-16)14-12-9-13-15(10-12)4-7-18-8-6-17/h9-11,14,16-17H,2-8H2,1H3
- InChI Key: MEMPJWORCVUJTI-UHFFFAOYSA-N
- SMILES: O(CCO)CCN1C=C(C=N1)NC(C)CCCO
Computed Properties
- Exact Mass: 257.17394160g/mol
- Monoisotopic Mass: 257.17394160g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 10
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 79.5Ų
4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)pentan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1275128-1.0g |
4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)pentan-1-ol |
2172386-60-4 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1275128-50mg |
4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)pentan-1-ol |
2172386-60-4 | 50mg |
$1657.0 | 2023-10-01 | ||
| Enamine | EN300-1275128-100mg |
4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)pentan-1-ol |
2172386-60-4 | 100mg |
$1735.0 | 2023-10-01 | ||
| Enamine | EN300-1275128-250mg |
4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)pentan-1-ol |
2172386-60-4 | 250mg |
$1814.0 | 2023-10-01 | ||
| Enamine | EN300-1275128-500mg |
4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)pentan-1-ol |
2172386-60-4 | 500mg |
$1893.0 | 2023-10-01 | ||
| Enamine | EN300-1275128-1000mg |
4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)pentan-1-ol |
2172386-60-4 | 1000mg |
$1971.0 | 2023-10-01 | ||
| Enamine | EN300-1275128-2500mg |
4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)pentan-1-ol |
2172386-60-4 | 2500mg |
$3865.0 | 2023-10-01 | ||
| Enamine | EN300-1275128-5000mg |
4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)pentan-1-ol |
2172386-60-4 | 5000mg |
$5719.0 | 2023-10-01 | ||
| Enamine | EN300-1275128-10000mg |
4-({1-[2-(2-hydroxyethoxy)ethyl]-1H-pyrazol-4-yl}amino)pentan-1-ol |
2172386-60-4 | 10000mg |
$8480.0 | 2023-10-01 |
4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)pentan-1-ol Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)pentan-1-ol
Comprehensive Overview of 4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)pentan-1-ol (CAS No. 2172386-60-4)
4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)pentan-1-ol (CAS No. 2172386-60-4) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure combining a pyrazole ring with a hydroxyethoxyethyl side chain, which contributes to its versatile applications. Researchers are particularly interested in its potential as a building block for drug discovery and bioconjugation, given its ability to form stable linkages with biomolecules.
The compound's CAS number 2172386-60-4 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its IUPAC name, though complex, highlights the presence of functional groups like hydroxyl and amino, which are pivotal for its reactivity. In recent years, the demand for custom synthesis and high-purity intermediates has surged, driven by advancements in precision medicine and biopharmaceuticals. This trend aligns with the growing interest in 4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)pentan-1-ol as a candidate for targeted drug delivery systems.
From a synthetic perspective, the compound's hydrophilic-lipophilic balance (HLB) makes it suitable for formulations requiring solubility enhancement. This property is particularly relevant in the development of oral therapeutics, where bioavailability remains a key challenge. Additionally, its pyrazole core is known to exhibit hydrogen-bonding capabilities, enabling interactions with biological targets such as enzymes and receptors. Such characteristics have spurred investigations into its role in small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs).
In the context of green chemistry, 4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)pentan-1-ol has been explored for its potential in sustainable synthesis routes. The compound's low toxicity profile and biodegradability align with global initiatives to reduce environmental impact. Furthermore, its compatibility with water-based reactions reduces reliance on hazardous solvents, addressing concerns raised by ESG (Environmental, Social, and Governance) frameworks.
The rise of AI-driven drug discovery has also spotlighted this compound, as computational models predict its utility in cheminformatics and virtual screening. Researchers frequently search for terms like "pyrazole derivatives in drug design" and "CAS 2172386-60-4 applications", reflecting its relevance in cutting-edge science. Moreover, its structural motifs are being studied for cancer immunotherapy and neurodegenerative disease research, areas with high unmet medical needs.
In summary, 4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)pentan-1-ol represents a multifaceted compound with broad implications for pharmaceutical innovation and material engineering. Its CAS No. 2172386-60-4 ensures traceability, while its functional groups enable diverse modifications. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.
2172386-60-4 (4-({1-2-(2-hydroxyethoxy)ethyl-1H-pyrazol-4-yl}amino)pentan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)